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Introduction

Fenoprofen, a non-steroidal anti-inflammatory drug (NSAID) belonging to the propionic acid
class, is utilized for its analgesic and anti-inflammatory properties. The calcium salt of
fenoprofen, particularly in its dihydrate form, is a common active pharmaceutical ingredient
(API). A thorough understanding of its physicochemical characteristics is paramount for
formulation development, quality control, and ensuring therapeutic efficacy. This guide provides
a comprehensive overview of the core physicochemical properties of fenoprofen calcium
powder, detailing experimental methodologies and presenting quantitative data in a structured
format.

General Properties

Fenoprofen calcium is typically supplied as a white or off-white crystalline powder.[1] It is
odorless and exists as a stable dihydrate under ambient conditions.

Solubility Profile

Fenoprofen calcium is classified as slightly soluble in water.[2] Its solubility in various organic
solvents has been investigated to support formulation and analytical method development.

Table 1: Solubility of Fenoprofen Calcium in Various Solvents
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Solvent Solubility Reference
Water Slightly soluble [2]

Dimethyl Sulfoxide (DMSO) Approximately 33 mg/mL [3114]
Dimethylformamide (DMF) Approximately 33 mg/mL [31[4]
Ethanol Soluble [5]
Methanol Soluble [5]
Chloroform Insoluble [5]

Acetone Insoluble [5]
DMSO:PBS (pH 7.2) (1:8) Approximately 0.11 mg/mL [3]

Experimental Protocol: Qualitative Solubility
Determination

A gualitative assessment of solubility can be performed as follows|[5]:

Accurately weigh 1 mg of fenoprofen calcium powder.

Transfer the powder to a test tube.

Add 1 mL of the desired solvent (e.g., methanol, ethanol, DMSO, chloroform, acetone) to the
test tube.

Agitate the mixture and visually observe for dissolution.

Thermal Analysis

Thermal analysis techniques, including Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA), are crucial for understanding the thermal behavior of
fenoprofen calcium, particularly its dehydration and melting processes.

Differential Scanning Calorimetry (DSC)
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DSC studies on fenoprofen calcium dihydrate reveal an endothermic event corresponding to
the loss of water of crystallization.[6] One study identified an endothermic peak with a
maximum at 89°C, attributed to the dehydration process leading to the formation of a liquid
crystal phase.[6] It is important to note that the melting point of fenoprofen (the free acid) is
reported to be in the range of 168-171°C, and this should not be confused with the thermal
events of the calcium salt.[5][7]

Thermogravimetric Analysis (TGA)

TGA is employed to quantify the loss of water upon heating. Studies have shown that the
dehydration of fenoprofen calcium dihydrate is a key thermal event.[3][9]

Experimental Protocol: Thermal Analysis (General)

While specific parameters can vary, a general approach for thermal analysis is as follows[10]
[11]:

o Sample Preparation: Accurately weigh a small amount of fenoprofen calcium powder
(typically 2-5 mg) into an aluminum pan.

 Instrumentation: Utilize a calibrated Differential Scanning Calorimeter or Thermogravimetric
Analyzer.

o DSC Method:
o Heat the sample under a nitrogen purge (e.g., 50 mL/min).
o Employ a linear heating rate (e.g., 10°C/min).

o Scan a temperature range appropriate to observe dehydration and potential melting
events (e.g., 20°C to 240°C).

e TGA Method:
o Heat the sample under a nitrogen purge.

o Employ a linear heating rate.
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o Monitor the percentage of weight loss as a function of temperature.

Crystallography and Polymorphism

The crystalline state of an API significantly influences its physical properties. Fenoprofen
calcium dihydrate has been characterized by X-ray powder diffraction (XRPD).

Crystal Structure

Fenoprofen calcium dihydrate crystallizes in the monoclinic P21/n space group.[12][13] The
unit cell parameters at room temperature have been determined as:

e a=19.018 A
e b=7.738A
e C=19.472A
e B=91.66°

X-ray Powder Diffraction (XRPD)

The XRPD pattern of fenoprofen calcium dihydrate shows characteristic diffraction peaks that
can be used for its identification and characterization.

Experimental Protocol: X-ray Powder Diffraction (XRPD)

A general procedure for obtaining an XRPD pattern is as follows[12][14]:
o Sample Preparation: The fenoprofen calcium powder is gently packed into a sample holder.

 Instrumentation: A powder X-ray diffractometer with a copper X-ray source (Cu Ka radiation)
is commonly used.

» Data Collection:
o The sample is scanned over a specific 20 range (e.g., 5° to 40°).

o The step size and scan speed are set to ensure good data quality.
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» Data Analysis: The resulting diffractogram is analyzed for peak positions (208) and their
relative intensities.

Particle Size Distribution

The particle size of an APl powder can affect its flowability, dissolution rate, and bioavailability.
Laser diffraction is a common technique for determining particle size distribution.

Experimental Protocol: Particle Size Analysis by Laser
Diffraction

The following outlines a general methodology for particle size analysis using laser
diffraction[15][16][17]:

Dispersion:

o Wet Dispersion: Disperse the fenoprofen calcium powder in a suitable liquid dispersant
in which it is insoluble. Sonication may be used to break up agglomerates.

o Dry Dispersion: Disperse the powder in a stream of air.
e Instrumentation: Utilize a laser diffraction particle size analyzer.

o Measurement: The dispersed sample is passed through a laser beam. The instrument
measures the angular distribution of the scattered light.

o Data Analysis: An appropriate optical model (e.g., Mie theory) is used to calculate the particle
size distribution from the scattered light pattern. The results are typically reported as volume-
based distributions (e.g., D10, D50, D90).

Stability

The stability of fenoprofen calcium powder is a critical parameter that can be affected by
factors such as temperature and humidity.

Studies have shown that the dihydrate form is stable under ambient conditions. However, at
elevated temperatures and high relative humidity (e.g., 40°C and 75% RH), the amorphous or
liquid crystalline form can convert back to the crystalline dihydrate.[6]
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Experimental Protocol: Stability Studies

A typical stability study protocol involves[5][18]:

o Sample Storage: Store the fenoprofen calcium powder under controlled conditions of
temperature and relative humidity (e.g., as per ICH guidelines).

e Time Points: Withdraw samples at predetermined time intervals (e.g., O, 1, 3, 6 months).
e Analysis: Analyze the withdrawn samples for various parameters, including:

o Appearance

o

Assay and related substances (using a stability-indicating method like HPLC)

Water content

[e]

o

Crystal form (by XRPD)

[¢]

Dissolution (if in a formulated product)

Visualization of Experimental Workflows

The following diagrams illustrate the general workflows for the key physicochemical
characterization experiments described in this guide.
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General Workflow for Physicochemical Characterization

Sample Preparation

Fenoprofen Calcium Powder

Analytical Technjques

Solubility Assessment

Thermal Analysis (DSC/TGA) X-ray Powder Diffraction Particle Size Analysis

Data Output

Solubility Profile Thermogram (Heat Flow/Weight Loss vs. Temp) Diffractogram (Intensity vs. 26) Particle Size Distribution Stability Profile

Click to download full resolution via product page

Caption: General workflow for physicochemical characterization.
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Experimental Protocol for Solubility Determination

Weigh Fenoprofen Calcium Powder

'

Add Defined Volume of Solvent

'

Agitate Mixture

'

Visually Observe for Dissolution

Click to download full resolution via product page

Caption: Protocol for qualitative solubility determination.
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Experimental Protocol for Thermal Analysis (DSC/TGA)

Weigh Sample into Pan

'

Place Sample in DSC/TGA

'

Set Method Parameters (Temp Range, Heating Rate)

'

Run Analysis under Nitrogen Purge

'

Analyze Thermogram

Click to download full resolution via product page

Caption: Protocol for DSC/TGA thermal analysis.
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Experimental Protocol for XRPD Analysis

Prepare Powder Sample on Holder

'

Place Sample in Diffractometer

'

Set Scan Parameters (26 Range, Step Size)

'

Run X-ray Scan

'

Analyze Diffractogram for Peak Position and Intensity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b7824213?utm_src=pdf-body-img
https://www.benchchem.com/product/b7824213?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7824213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. Fenoprofen Calcium Salt | 71720-56-4 | Tokyo Chemical Industry Co., Ltd.(JP)
[tcichemicals.com]

2. researchgate.net [researchgate.net]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. researchgate.net [researchgate.net]

5. jpionline.org [jpionline.org]

6. researchgate.net [researchgate.net]

7. Fenoprofen | C15H1403 | CID 3342 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. Dehydration, hydration behavior, and structural analysis of fenoprofen calcium - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]
10. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
11. mdpi.com [mdpi.com]

12. X-ray powder diffraction analysis of +-fenoprofen calcium dihydrate | Powder Diffraction |
Cambridge Core [cambridge.org]

13. researchgate.net [researchgate.net]

14. Frontiers | Application of X-Ray Powder Diffraction for Analysis of Selected Dietary
Supplements Containing Magnesium and Calcium [frontiersin.org]

15. worldagroforestry.org [worldagroforestry.org]

16. pharmtech.com [pharmtech.com]

17. Laser diffraction for particle sizing | Anton Paar Wiki [wiki.anton-paar.com]
18. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Physicochemical Characteristics of Fenoprofen Calcium
Powder: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7824213#physicochemical-characteristics-of-
fenoprofen-calcium-powder]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.tcichemicals.com/JP/en/p/F0372
https://www.tcichemicals.com/JP/en/p/F0372
https://www.researchgate.net/figure/X-ray-diffraction-patterns-of-fenoprofen-calcium-dihydrate-a-TA-b-CD-b-HPMC-c_fig5_318121942
https://cdn.caymanchem.com/cdn/insert/23835.pdf
https://www.researchgate.net/publication/383912370_Solubility_And_Dissolution_Rate_Enhancement_Of_Fenoprofen_By_Binary_And_Ternary_Phase_Solid_Dispersions
https://jpionline.org/storage/2023/12/IntJPharmInvestigation-14-1-76.pdf
https://www.researchgate.net/publication/11036758_Physical_stability_and_solubility_of_the_thermotropic_mesophase_of_fenoprofen_calcium_as_pure_drug_and_in_a_tablet_formulation
https://pubchem.ncbi.nlm.nih.gov/compound/Fenoprofen
https://pubmed.ncbi.nlm.nih.gov/11458334/
https://pubmed.ncbi.nlm.nih.gov/11458334/
https://www.researchgate.net/publication/11884301_Dehydration_hydration_behavior_and_structural_analysis_of_fenoprofen_calcium
https://discovery.ucl.ac.uk/id/eprint/10082409/1/Mefenamic%20paper-X%20no%20highlights.pdf
https://www.mdpi.com/2073-4360/12/1/5
https://www.cambridge.org/core/journals/powder-diffraction/article/abs/xray-powder-diffraction-analysis-of-fenoprofen-calcium-dihydrate/7E315C43B2FC65A8FCBE6EB2D13E7047
https://www.cambridge.org/core/journals/powder-diffraction/article/abs/xray-powder-diffraction-analysis-of-fenoprofen-calcium-dihydrate/7E315C43B2FC65A8FCBE6EB2D13E7047
https://www.researchgate.net/publication/243571475_X-ray_powder_diffraction_analysis_of_-fenoprofen_calcium_dihydrate
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2020.00672/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2020.00672/full
https://www.worldagroforestry.org/sites/default/files/METH06V01%20Laser%20Diffraction.pdf
https://www.pharmtech.com/view/method-development-laser-diffraction-particle-size-analysis
https://wiki.anton-paar.com/en/laser-diffraction-for-particle-sizing/
https://www.researchgate.net/publication/303909695_Development_and_Validation_of_Stability_Indicating_RP-HPLC_Method_for_Determination_of_Related_Substances_in_Fenoprofen_Calcium
https://www.benchchem.com/product/b7824213#physicochemical-characteristics-of-fenoprofen-calcium-powder
https://www.benchchem.com/product/b7824213#physicochemical-characteristics-of-fenoprofen-calcium-powder
https://www.benchchem.com/product/b7824213#physicochemical-characteristics-of-fenoprofen-calcium-powder
https://www.benchchem.com/product/b7824213#physicochemical-characteristics-of-fenoprofen-calcium-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7824213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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